Cas no 142561-45-3 (7-O-[beta-D-Galactopyranosyl-(1→6)-beta-D-Galactopyranoside]-3',4',5,7-Tetrahydroxyflavone)

7-O-[beta-D-Galactopyranosyl-(1→6)-beta-D-Galactopyranoside]-3',4',5,7-Tetrahydroxyflavone structure
142561-45-3 structure
Product Name:7-O-[beta-D-Galactopyranosyl-(1→6)-beta-D-Galactopyranoside]-3',4',5,7-Tetrahydroxyflavone
CAS No:142561-45-3
MF:C27H30O16
MW:610.517509937286
CID:2036365
Update Time:2025-04-21

7-O-[beta-D-Galactopyranosyl-(1→6)-beta-D-Galactopyranoside]-3',4',5,7-Tetrahydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 7-O-[beta-D-Galactopyranosyl-(1→6)-beta-D-Galactopyranoside]-3',4',5,7-Tetrahydroxyflavone
    • Luteolin 7-galactosyl-(1->6)-galactoside
    • 2-(3,4-Dihydroxyphenyl)-7-[(6-O-beta-D-galactopyranosyl-beta-D-galactopyranosyl)oxy]-5-hydroxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C27H30O16/c28-7-17-20(33)22(35)24(37)26(42-17)39-8-18-21(34)23(36)25(38)27(43-18)40-10-4-13(31)19-14(32)6-15(41-16(19)5-10)9-1-2-11(29)12(30)3-9/h1-6,17-18,20-31,33-38H,7-8H2
    • InChI Key: LDTDRTSKWGQBAA-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C=C4OC(C5C=C(O)C(O)=CC=5)=CC(C4=C(O)C=3)=O)O2)O1

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 43
  • XLogP3: -1.625
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